6-hydroxy-4-oxohexanoic acid
Overview
Description
6-hydroxy-4-oxohexanoic acid, also known as 6-hydroxycaproic acid, is an organic compound belonging to the carboxylic acid family. It is a naturally occurring intermediate in the metabolism of amino acids, specifically the metabolism of lysine and leucine. This compound plays an important role in the regulation of energy metabolism, and is also known to have anti-inflammatory and anti-oxidant properties. It has a wide range of applications in scientific research, including biochemical and physiological studies, as well as in laboratory experiments.
Mechanism of Action
The mechanism of action of 6-hydroxy-4-oxohexanoic acid is not fully understood. However, it is believed to involve the inhibition of the enzyme fatty acid synthase, which is involved in the synthesis of fatty acids. This inhibition leads to the accumulation of 6-hydroxy-4-oxohexanoic acid, which then acts as an anti-inflammatory and anti-oxidant agent.
Biochemical and Physiological Effects
6-hydroxy-4-oxohexanoic acid has been found to have anti-inflammatory and anti-oxidant properties. It has been shown to inhibit the activity of the enzyme fatty acid synthase, which is involved in the synthesis of fatty acids. In addition, this compound has been found to reduce the production of inflammatory mediators such as cytokines and chemokines. Furthermore, 6-hydroxy-4-oxohexanoic acid has been shown to reduce the levels of oxidative stress by scavenging free radicals.
Advantages and Limitations for Lab Experiments
The use of 6-hydroxy-4-oxohexanoic acid in laboratory experiments has several advantages. This compound is relatively stable and has a low toxicity, making it safe to use in experiments. In addition, it can be easily synthesized and purified, making it a convenient and cost-effective reagent for laboratory experiments. However, there are some limitations to its use in laboratory experiments. For example, it is not very soluble in water, making it difficult to use in aqueous solutions.
Future Directions
The potential applications of 6-hydroxy-4-oxohexanoic acid are vast and varied. Future research could focus on its role in the regulation of energy metabolism, as well as its anti-inflammatory and anti-oxidant properties. In addition, further studies could be conducted to explore its potential as a therapeutic agent for various diseases. Furthermore, it could be investigated as a potential drug target, as well as a potential biomarker for various environmental toxins. Finally, further research could be conducted to explore its potential as a drug delivery system.
Synthesis Methods
6-hydroxy-4-oxohexanoic acid can be synthesized in a variety of ways. One method involves the reaction of lysine and leucine with formaldehyde in the presence of an acid catalyst. The reaction results in the formation of 6-hydroxy-4-oxohexanoic acid, which can then be isolated and purified. Another method involves the reaction of lysine and leucine with formic acid in the presence of an acid catalyst. This reaction produces 6-hydroxy-4-oxohexanoic acid, which can be isolated and purified.
Scientific Research Applications
6-hydroxy-4-oxohexanoic acid has a wide range of applications in scientific research. It has been used in biochemical and physiological studies to investigate the role of this compound in energy metabolism and inflammation. It has also been used in laboratory experiments to study the mechanism of action of various drugs and therapeutic agents. In addition, 6-hydroxy-4-oxohexanoic acid has been used in studies to investigate the effects of various environmental toxins on human health.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-hydroxy-4-oxohexanoic acid involves the oxidation of 6-hydroxyhexanoic acid to form the desired product.", "Starting Materials": [ "6-hydroxyhexanoic acid", "Sodium hypochlorite", "Sodium hydroxide", "Water" ], "Reaction": [ "Dissolve 6-hydroxyhexanoic acid in water", "Add sodium hydroxide to adjust the pH to 9-10", "Add sodium hypochlorite slowly while stirring the mixture", "Maintain the pH at 9-10 by adding more sodium hydroxide if necessary", "Stir the mixture for 2-3 hours at room temperature", "Acidify the mixture with hydrochloric acid to pH 2-3", "Extract the product with ethyl acetate", "Dry the organic layer with anhydrous sodium sulfate", "Evaporate the solvent to obtain 6-hydroxy-4-oxohexanoic acid as a white solid" ] } | |
CAS RN |
887586-71-2 |
Product Name |
6-hydroxy-4-oxohexanoic acid |
Molecular Formula |
C6H10O4 |
Molecular Weight |
146.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
